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Compound of Interest

Compound Name: 3-Propanoylbenzoic acid

CAS No.: 74380-71-5

Cat. No.: B1314676

Get Quote

Compound Profile:

IUPAC Name: 3-Propanoylbenzoic acid

Molecular Formula: C₁₀H₁₀O₃

Molecular Weight: 178.18 g/mol

Core Structure: Disubstituted benzene (meta-positioning) featuring a carboxylic acid and a

propanoyl (ethyl ketone) moiety.

Mass Spectrometry (MS): Fragmentation Logic
Objective: Confirm molecular weight and the specific alkyl chain length (propanoyl vs.

acetyl/butanoyl) via electron ionization (EI).

Theoretical Fragmentation Pathway
Unlike longer alkyl chains, the propanoyl group in 3-propanoylbenzoic acid lacks a
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-hydrogen on the alkyl chain, precluding the standard McLafferty rearrangement involving the
side chain. The mass spectrum is dominated by

-cleavage.

m/z (Ion) Identity Mechanistic Origin
Relative
Abundance (Est.)

178 Molecular Ion Moderate

161
Loss of hydroxyl

radical from COOH
Low

149

Base Peak.

-cleavage of ethyl

group.

100% (High)

133
Loss of carboxylic

acid group
Moderate

121

Loss of propanoyl

group (Ar-CO

cleavage)

Moderate

105

Benzoyl cation

(secondary

fragmentation)

High

77 Phenyl cation High

Diagnostic Insight
The transition from m/z 178

149 (loss of mass 29, ethyl radical) is the definitive fingerprint distinguishing this compound
from 3-acetylbenzoic acid (which would lose mass 15, methyl) or 3-butanoylbenzoic acid
(which would undergo McLafferty rearrangement to lose mass 28).
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Figure 1: Primary EI-MS fragmentation pathway driven by alpha-cleavage of the ketone.

Infrared Spectroscopy (FT-IR)
Objective: Differentiate the two carbonyl environments (Ketone vs. Acid).

The molecule possesses two distinct carbonyl groups. However, both are conjugated to the

aromatic ring, which lowers their stretching frequencies, potentially causing overlap.
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Functional Group
Wavenumber (

)
Band Shape Assignment Logic

O-H Stretch 2500–3300 Very Broad

Carboxylic acid dimer

(O-H...O). Diagnostic

"hump" obscuring C-H

stretches.

C=O (Acid) 1690–1710 Strong
Conjugated carboxylic

acid carbonyl.

C=O (Ketone) 1675–1685 Strong

Conjugated ketone.

Often appears as a

shoulder or split peak

with the acid C=O.

C=C (Aromatic) 1580, 1450 Medium
Ring breathing

modes.

C-H (Aliphatic) 2980, 2940 Weak/Sharp

Methyl/Methylene

stretches of the

propanoyl group.

Experimental Note: Analysis in the solid state (KBr pellet or ATR) typically results in broader

carbonyl peaks due to lattice hydrogen bonding. Solution IR (CHCl₃) may resolve the two

carbonyls more distinctly.

Nuclear Magnetic Resonance (NMR)
Objective: Definitive structural assignment using spin-spin coupling and chemical shift

environments.

H-NMR Data (400 MHz, DMSO- )
Solvent Choice: DMSO-

is preferred over CDCl
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to prevent dimerization of the carboxylic acid and ensure the acidic proton is visible (often
broad ~13 ppm).

Position (ppm) Multiplicity (Hz) Integration Assignment

COOH 13.10 Broad Singlet - 1H

Carboxylic

acid proton.

[1]

H-2 8.45 Triplet (fine) 1.8 1H

Aromatic.

Most

deshielded

due to

flanking

EWGs

(COOH,

COEt).

H-6 8.20 Ddd 7.8, 1.8, 1.2 1H

Aromatic.

Ortho to

COOH, Para

to COEt.

H-4 8.15 Ddd 7.8, 1.8, 1.2 1H

Aromatic.

Ortho to

COEt, Para

to COOH.

H-5 7.68 Triplet (t) 7.8 1H

Aromatic.

Meta to both

substituents.

-CH 3.05 Quartet (q) 7.2 2H

Methylene

adjacent to

ketone.

-CH 1.12 Triplet (t) 7.2 3H
Terminal

methyl group.
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Note: Chemical shifts are predicted based on substituent additivity rules (Z-values) for meta-

disubstituted benzenes.

C-NMR Data (100 MHz, DMSO- )
Carbon Type (ppm) Description

C=O (Ketone) 200.4
Propanoyl carbonyl

(deshielded).

C=O (Acid) 167.2 Carboxylic acid carbonyl.

C-1 (Quaternary) 131.5 Ipso to COOH.

C-3 (Quaternary) 137.1 Ipso to COEt.

C-6 133.4 CH ortho to COOH.

C-4 132.1 CH ortho to COEt.

C-2 129.8 CH between substituents.

C-5 129.2 CH meta to both.

-CH 31.8 Methylene.

-CH 8.2 Methyl.

Experimental Protocols
Protocol A: NMR Sample Preparation
Causality: Aromatic carboxylic acids often exhibit poor solubility in non-polar solvents and form

dimers that complicate spectral interpretation.

Massing: Weigh 10–15 mg of the solid sample into a clean vial.

Solvation: Add 0.6 mL of DMSO-

(99.9% D).
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Why DMSO? It disrupts hydrogen bonding dimers, sharpening the aromatic peaks and

stabilizing the COOH proton signal.

Transfer: Filter the solution through a cotton plug into a 5mm NMR tube to remove

particulates that cause magnetic field inhomogeneity.

Acquisition: Run 16 scans (minimum) with a relaxation delay (

) of 5 seconds to allow full relaxation of the quaternary carbons if performing quantitative
analysis.

Protocol B: GC-MS Derivatization (Optional but
Recommended)
Causality: Carboxylic acids tail badly on non-polar GC columns due to hydrogen bonding.

Methylation improves peak shape and sensitivity.

Reagent: Dissolve 5 mg sample in 0.5 mL methanol.

Catalyst: Add 0.5 mL of 14% BF

-Methanol or TMS-Diazomethane.

Reaction: Heat at 60°C for 15 minutes.

Extraction: Add 1 mL Hexane and 1 mL water. Vortex.

Analysis: Inject the upper Hexane layer.

Note: The molecular ion will shift to m/z 192 (Methyl ester).

Integrated Elucidation Workflow
The following diagram illustrates the logical flow for confirming 3-propanoylbenzoic acid
against potential isomers (e.g., 4-propanoylbenzoic acid or ester isomers).
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Unknown Sample
(C10H10O3)
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(Propanoyloxy)

No

Confirm Acid
(-COOH present)

Yes

Step 2: MS Fragmentation
Check Base Peak

Base Peak m/z?

m/z 163 (M-15)
Suspect Acetyl group

163

m/z 149 (M-29)
Confirm Propanoyl group

149

Step 3: 1H-NMR
Check Substitution Pattern

Aromatic Pattern?

AA'BB' System
(2 Doublets) -> Para

Symmetric

ABCD System
(s, d, d, t) -> Meta

Asymmetric

ID Confirmed:
3-Propanoylbenzoic Acid

Click to download full resolution via product page

Figure 2: Logical decision tree for excluding isomers using multi-modal spectroscopy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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